Cas no 2171618-41-8 (3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol)

• Product Name: 3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol
• CAS No: 2171618-41-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6266559
• PubChem ID: 165600742
• Update Time: 2025-10-28

3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol
• EN300-1638621
• 2171618-41-8

• Inchi： 1S/C10H20N2O/c1-12-5-4-10(13,7-12)9(11)6-8-2-3-8/h8-9,13H,2-7,11H2,1H3
• InChI Key： URZOZDVJYPNTFL-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C(CC1CC1)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol

3-(1-Amino-2-Cyclopropylethyl)-1-Methylpyrrolidin-3-Ol: A Comprehensive Overview

The compound with CAS No. 2171618-41-8, commonly referred to as 3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and incorporates a cyclopropane group, which is known for its unique strain and reactivity. The presence of an amino group further enhances its potential for various chemical transformations and biological interactions.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring in 3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol introduces a level of structural rigidity that can be advantageous in molecular recognition and binding affinity. This property makes it a promising candidate for the development of novel therapeutic agents, particularly in the areas of central nervous system disorders and cancer.

The synthesis of 3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol involves a multi-step process that combines principles from stereochemistry and catalytic chemistry. Researchers have employed asymmetric induction techniques to control the stereochemistry of the molecule, ensuring high enantiomeric excess. This level of control is crucial for applications in medicinal chemistry, where stereochemistry can significantly influence pharmacokinetics and efficacy.

From a pharmacological perspective, 3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol has demonstrated potential as a modulator of ion channels and receptors. Preclinical studies have shown that it exhibits selectivity towards certain targets, which could be leveraged for the treatment of conditions such as epilepsy, pain, and neurodegenerative diseases. Its ability to cross the blood-brain barrier further underscores its suitability for central nervous system-related applications.

In terms of safety and toxicity profiles, recent evaluations have indicated that 3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol displays a favorable toxicity profile at therapeutic doses. However, further long-term studies are required to fully assess its safety in chronic administration scenarios.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of 3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol. Docking studies have provided insights into its binding modes with various protein targets, enabling researchers to refine its structure for improved potency and selectivity.

Looking ahead, the development pipeline for 3-(1-amino-2-cyclopropylethyl)-1-methylpyrrolidin-3-ol includes Phase I clinical trials targeting specific indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.